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Compound of Interest

Compound Name: Prometryn

Cat. No.: B1678245 Get Quote

For Researchers, Scientists, and Drug Development Professionals

This technical guide provides a comprehensive overview of the solubility of prometryn, a

widely used herbicide, in water and various organic solvents. This document is intended to be a

valuable resource for researchers, scientists, and professionals in drug development and

environmental science, offering detailed data, experimental protocols, and visual

representations of key biological and experimental processes.

Physicochemical Properties of Prometryn
Prometryn, with the chemical formula C₁₀H₁₉N₅S, is a triazine herbicide that functions by

inhibiting photosynthesis in susceptible plant species.[1] It exists as a colorless, crystalline

solid.[2] Understanding its solubility is crucial for formulation development, environmental fate

assessment, and toxicological studies.

Solubility Data
The solubility of prometryn in water and a range of organic solvents has been determined at

various temperatures. The following tables summarize the available quantitative data to

facilitate easy comparison.

Table 1: Solubility of Prometryn in Water
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Water Solubility Temperature Reference(s)

33 mg/L 20 °C [3][4]

48 mg/L 20 °C [2]

48.27 mg/L 20 °C [5][6]

33 ppm 20 °C [3]

Table 2: Solubility of Prometryn in Organic Solvents

Solvent Solubility (g/L) Temperature Reference(s)

Acetone 330 25 °C [7]

240 20 °C [4][7]

Dichloromethane 300 20 °C [7]

Ethanol 140 25 °C [7]

Hexane 6.3 25 °C [7]

5.5 20 °C [7]

Methanol 160 20 °C [4][7]

n-Octanol 110 25 °C [7]

Toluene 200 25 °C [7]

170 20 °C [4][7]

DMSO 100 mg/mL Not Specified [8]

Experimental Protocol: Determination of Water
Solubility (Shake-Flask Method)
The following is a detailed methodology for determining the water solubility of prometryn,

based on the widely accepted shake-flask method, consistent with OECD Guideline 105. This

method is suitable for substances with a solubility above 10⁻² g/L.
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3.1. Principle

An excess amount of the test substance (prometryn) is agitated in water at a predetermined

temperature for a sufficient period to reach equilibrium. The concentration of prometryn in the

aqueous phase is then determined by a suitable analytical method.

3.2. Materials and Apparatus

Prometryn (analytical standard)

Distilled or deionized water

Glass vessels with tight-fitting stoppers (e.g., flasks, centrifuge tubes)

Constant temperature water bath or shaker incubator

Centrifuge

Analytical balance

pH meter

High-Performance Liquid Chromatography (HPLC) system with a suitable detector (e.g., UV-

Vis) or another appropriate analytical instrument.

3.3. Procedure

Preliminary Test: A preliminary test is conducted to estimate the approximate solubility and

the time required to reach equilibrium. This involves preparing a supersaturated solution and

measuring the concentration at different time points.

Sample Preparation: Weigh an excess amount of prometryn into three separate glass

vessels. The amount should be sufficient to ensure that a solid phase remains after

equilibrium is reached.

Equilibration: Add a known volume of water to each vessel. Place the vessels in a constant

temperature bath or shaker set at the desired temperature (e.g., 20 ± 0.5 °C). Agitate the
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vessels for a period determined by the preliminary test (typically 24-48 hours) to ensure

equilibrium is reached.

Phase Separation: After equilibration, allow the vessels to stand at the test temperature to

allow the undissolved prometryn to settle. Centrifuge the samples at the test temperature to

ensure complete separation of the solid and liquid phases.

Sample Analysis: Carefully remove an aliquot of the clear, supernatant aqueous phase from

each vessel. Analyze the concentration of prometryn in each aliquot using a validated

analytical method, such as HPLC.

Data Interpretation: If the concentrations from at least the last two time points of the

preliminary test and the three replicate vessels in the main study are in agreement (within ±

5%), the average value is taken as the water solubility of prometryn at the specified

temperature.

Visualizations
4.1. Signaling Pathway: Inhibition of Photosynthesis

Prometryn's herbicidal activity stems from its ability to inhibit photosynthesis. It specifically

targets the D1 protein in Photosystem II (PSII) within the thylakoid membrane of chloroplasts.

This binding blocks the electron transport chain, preventing the production of ATP and NADPH,

which are essential for carbon fixation and plant growth.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426
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